Cas no 1558304-77-0 (2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperidine)

• Product Name: 2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperidine
• CAS No: 1558304-77-0
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5171103
• PubChem ID: 83830570
• Update Time: 2025-10-11

2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-Isopropyl-1H-pyrazol-4-yl)-piperidine
• 2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperidine

• Inchi： 1S/C11H19N3/c1-9(2)14-8-10(7-13-14)11-5-3-4-6-12-11/h7-9,11-12H,3-6H2,1-2H3
• InChI Key： NZYSNZMSNVADLS-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=CN(C(C)C)N=C1

Additional information on 2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperidine

Introduction to 2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperidine (CAS No. 1558304-77-0)

2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperidine, identified by the chemical compound code CAS No. 1558304-77-0, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole and piperidine classes, which are well-documented for their roles in medicinal chemistry. The presence of a propyl group at the 1-position of the pyrazole ring and a piperidine moiety at the 4-position introduces specific steric and electronic characteristics that make this molecule a promising candidate for further exploration.

The structural framework of 2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperidine combines the aromatic stability of pyrazole with the lipophilic properties of piperidine, creating a scaffold that is likely to interact favorably with biological targets. Pyrazole derivatives are widely recognized for their versatility in drug design, often serving as key components in molecules targeting inflammatory pathways, enzyme inhibition, and other therapeutic areas. The integration of a piperidine ring enhances the molecule's solubility and metabolic stability, which are critical factors in drug development.

In recent years, there has been a surge in research focused on developing novel scaffolds that can modulate central nervous system (CNS) activity. The combination of pyrazole and piperidine motifs has shown promise in this area, with several derivatives exhibiting potential as neuroactive agents. For instance, studies have demonstrated that certain pyrazol-piperidine hybrids can interact with neurotransmitter receptors, making them candidates for treating disorders such as depression, anxiety, and neurodegenerative diseases. 2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperidine is no exception and has been investigated for its potential pharmacological effects.

One of the most compelling aspects of 2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperidine is its potential as a tool compound for understanding molecular interactions at the receptor level. The propyl group at the 1-position of the pyrazole ring can influence the molecule's binding affinity and selectivity, allowing researchers to fine-tune its properties for specific applications. Additionally, the piperidine moiety contributes to its ability to cross the blood-brain barrier, which is essential for CNS-targeting drugs. These features make it an attractive candidate for further structural optimization and lead discovery.

The synthesis of 2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials. The availability of reliable synthetic routes is crucial for advancing this compound from preclinical research to potential therapeutic applications.

From a computational chemistry perspective, 2-1-(propan-2-yl)-1H-pyrazol-4-ylpiperidine has been subjected to various modeling studies to predict its binding modes and interactions with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to proteins involved in metabolic pathways and signal transduction. These insights have guided researchers in designing derivatives with enhanced potency and reduced side effects. Furthermore, quantum mechanical calculations have provided detailed electronic structure information, aiding in understanding its reactivity and stability under different conditions.

The pharmacokinetic properties of 2-1-(propan-2-y l)-1H-pyrazol -4 - yl - piperidine are also of great interest. In vitro studies have shown that it exhibits moderate solubility in both water and organic solvents, suggesting good bioavailability. Additionally, preliminary metabolic studies indicate that it is susceptible to enzymatic degradation via cytochrome P450 pathways, which could influence its half-life and dosing requirements. Understanding these pharmacokinetic parameters is essential for developing dosing regimens that maximize therapeutic efficacy while minimizing adverse effects.

Current research trends indicate that 2 - 1 - ( propan - 2 - yl ) - 1 H - pyrazol - 4 - yl - piperidine may play a role in addressing unmet medical needs by targeting rare or neglected diseases. Its unique structural features make it a versatile scaffold for drug discovery programs aimed at developing treatments for conditions where existing therapies are limited or non-existent. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its potential applications further.

The regulatory landscape for novel compounds like 2 - 1 - ( propan - 2 - yl ) - 1 H - pyrazol - 4 - yl - piperidine is complex but well-established. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs for clinical use. Researchers must navigate stringent guidelines to ensure compliance with Good Manufacturing Practices (GMP) and other regulatory standards. Despite these challenges, the promise of this compound continues to drive innovation in drug development.

In conclusion, 2 - 1 -( propan - 2 - yl ) - 1 H - pyrazol - 4 - yl - piperidine ( CAS No . 1558304 - 77 ) represents a significant advancement in pharmaceutical research . Its unique structural features and potential biological activities make it an exciting candidate for further exploration . As research progresses , it is expected that more information will become available regarding its therapeutic potential , leading to new treatments for various medical conditions .